Trp-Lys-Tyr-Met-Val-Met-NH2
Trp-Lys-Tyr-Met-Val-Met-NH2
Selective peptide agonist at formyl peptide receptors (FPRL). Binds to and stimulates FPRL family members 1, 2 (EC50 = 2 and 80 nM, respectively). Potent activator of neutrophils. Stimulates the formation of inositol phosphates in lymphocyte cell lines via phospholipase C. Active in vitro.
Brand Name:
Vulcanchem
CAS No.:
187986-11-4
VCID:
VC0064980
InChI:
InChI=1S/C41H61N9O7S2/c1-24(2)35(41(57)46-31(36(44)52)16-19-58-3)50-39(55)33(17-20-59-4)48-40(56)34(21-25-12-14-27(51)15-13-25)49-38(54)32(11-7-8-18-42)47-37(53)29(43)22-26-23-45-30-10-6-5-9-28(26)30/h5-6,9-10,12-15,23-24,29,31-35,45,51H,7-8,11,16-22,42-43H2,1-4H3,(H2,44,52)(H,46,57)(H,47,53)(H,48,56)(H,49,54)(H,50,55)/t29-,31-,32-,33-,34-,35-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CCSC)C(=O)N)NC(=O)C(CCSC)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CCCCN)NC(=O)C(CC2=CNC3=CC=CC=C32)N
Molecular Formula:
C41H61N9O7S2
Molecular Weight:
856.115
Trp-Lys-Tyr-Met-Val-Met-NH2
CAS No.: 187986-11-4
Cat. No.: VC0064980
Molecular Formula: C41H61N9O7S2
Molecular Weight: 856.115
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective peptide agonist at formyl peptide receptors (FPRL). Binds to and stimulates FPRL family members 1, 2 (EC50 = 2 and 80 nM, respectively). Potent activator of neutrophils. Stimulates the formation of inositol phosphates in lymphocyte cell lines via phospholipase C. Active in vitro. |
|---|---|
| CAS No. | 187986-11-4 |
| Molecular Formula | C41H61N9O7S2 |
| Molecular Weight | 856.115 |
| IUPAC Name | (2S)-6-amino-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]hexanamide |
| Standard InChI | InChI=1S/C41H61N9O7S2/c1-24(2)35(41(57)46-31(36(44)52)16-19-58-3)50-39(55)33(17-20-59-4)48-40(56)34(21-25-12-14-27(51)15-13-25)49-38(54)32(11-7-8-18-42)47-37(53)29(43)22-26-23-45-30-10-6-5-9-28(26)30/h5-6,9-10,12-15,23-24,29,31-35,45,51H,7-8,11,16-22,42-43H2,1-4H3,(H2,44,52)(H,46,57)(H,47,53)(H,48,56)(H,49,54)(H,50,55)/t29-,31-,32-,33-,34-,35-/m0/s1 |
| Standard InChI Key | FMBGOORJEKQQLG-LXOXETEGSA-N |
| SMILES | CC(C)C(C(=O)NC(CCSC)C(=O)N)NC(=O)C(CCSC)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CCCCN)NC(=O)C(CC2=CNC3=CC=CC=C32)N |
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